N-{4-[(tert-butylamino)sulfonyl]phenyl}-3-(isobutyrylamino)benzamide

• IUPAC Name: N-[4-(tert-butylsulfamoyl)phenyl]-3-(2-methylpropanoylamino)benzamide
• InChI: InChI=1S/C21H27N3O4S/c1-14(2)19(25)23-17-8-6-7-15(13-17)20(26)22-16-9-11-18(12-10-16)29(27,28)24-21(3,4)5/h6-14,24H,1-5H3,(H,22,26)(H,23,25)
• InChI Key: SYTZMHVBDQGKRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC(C)(C)C
• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol

Description

N-{4-[(tert-butylamino)sulfonyl]phenyl}-3-(isobutyrylamino)benzamide, commonly known as BAY 11-7082, is a chemical compound with potential therapeutic applications. It was first synthesized in 2001 by researchers at Bayer AG, Germany. Since then, BAY 11-7082 has gained attention for its anti-inflammatory and anticancer properties.

Mechanism of Action

BAY 11-7082 inhibits the activity of the IκB kinase (IKK) complex, which is responsible for the phosphorylation and degradation of IκBα, an inhibitor of NF-κB. Inhibition of the IKK complex prevents the activation of NF-κB, leading to decreased expression of pro-inflammatory and pro-survival genes.
Biochemical and Physiological Effects
BAY 11-7082 has been shown to have anti-inflammatory effects in various cell types, including macrophages, endothelial cells, and synovial fibroblasts. It has also been found to induce apoptosis in cancer cells, including breast, prostate, and colon cancer cells.

Advantages and Limitations for Lab Experiments

BAY 11-7082 has several advantages for lab experiments, including its high potency and specificity for inhibiting the IKK complex. However, it has been reported to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on BAY 11-7082. One area of interest is its potential use in combination with other anticancer agents to enhance their efficacy. Another area of research is the development of more potent and selective inhibitors of the IKK complex. Additionally, the role of BAY 11-7082 in modulating immune responses and its potential use in autoimmune diseases warrants further investigation.
In conclusion, BAY 11-7082 is a promising chemical compound with potential therapeutic applications in the fields of inflammation and cancer research. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Further research is needed to fully understand its potential and to develop more effective inhibitors of the IKK complex.

Scientific Research Applications

BAY 11-7082 has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. BAY 11-7082 has also been found to induce apoptosis (programmed cell death) in cancer cells.